2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine

• IUPAC Name: 2-chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine
• InChI: InChI=1S/C15H17ClN4/c16-15-11-17-13(10-18-15)12-19-6-8-20(9-7-19)14-4-2-1-3-5-14/h1-5,10-11H,6-9,12H2
• InChI Key: FYLNJGVGBCCISJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=C(C=N2)Cl)C3=CC=CC=C3
• Molecular Formula: C15H17ClN4
• Molecular Weight: 288.77 g/mol

Description

2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of 2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine is not fully understood, but it is believed to involve modulation of neurotransmitter systems and ion channels. This compound has been shown to interact with dopamine, serotonin, and norepinephrine receptors, as well as voltage-gated ion channels.
Biochemical and Physiological Effects
2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine and serotonin levels in the brain, as well as to increase the activity of certain ion channels. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine in lab experiments is its potential for use in the study of neurological disorders. This compound has been shown to have effects on neurotransmitter systems that are relevant to these disorders. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may limit its usefulness in certain types of experiments.

Future Directions

There are many potential future directions for research on 2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine. One area of interest is the development of more specific and selective compounds that target particular neurotransmitter systems or ion channels. Another area of interest is the investigation of the compound's potential use in the treatment of specific neurological disorders. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on different systems in the body.

Synthesis Methods

The synthesis of 2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine involves the reaction of 2-chloropyrazine with 4-phenylpiperazine in the presence of a suitable reagent. The reaction is typically carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product can be purified by recrystallization or chromatography.

Scientific Research Applications

2-Chloro-5-[(4-phenylpiperazin-1-yl)methyl]pyrazine has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, including effects on neurotransmitter systems and ion channels. It has been investigated for its potential use in the treatment of neurological disorders such as schizophrenia and depression.